Cas no 2109661-69-8 (2-(2,6-dimethoxyphenyl)-2-methoxypropan-1-amine)

• Product Name: 2-(2,6-dimethoxyphenyl)-2-methoxypropan-1-amine
• CAS No: 2109661-69-8
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6338039
• PubChem ID: 83839665
• Update Time: 2025-05-25

2-(2,6-dimethoxyphenyl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethoxyphenyl)-2-methoxypropan-1-amine
• EN300-1817907
• 2109661-69-8

• Inchi： 1S/C12H19NO3/c1-12(8-13,16-4)11-9(14-2)6-5-7-10(11)15-3/h5-7H,8,13H2,1-4H3
• InChI Key： RXXGMOFAZUCPFY-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C(=CC=CC=1OC)OC

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2,6-dimethoxyphenyl)-2-methoxypropan-1-amine

Comprehensive Overview of 2-(2,6-dimethoxyphenyl)-2-methoxypropan-1-amine (CAS No. 2109661-69-8)

2-(2,6-dimethoxyphenyl)-2-methoxypropan-1-amine (CAS No. 2109661-69-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique methoxy-substituted phenyl and propan-1-amine backbone, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its interactions with biological targets, such as enzymes or receptors.

The molecular structure of 2-(2,6-dimethoxyphenyl)-2-methoxypropan-1-amine includes two methoxy groups attached to a phenyl ring, along with a methoxypropan-1-amine side chain. This configuration is believed to influence its solubility, stability, and binding affinity, making it a candidate for further study in medicinal chemistry. Recent trends in scientific literature highlight the growing demand for novel amine derivatives and methoxy-substituted compounds, as they are frequently used in the synthesis of bioactive molecules.

In the context of current research, 2-(2,6-dimethoxyphenyl)-2-methoxypropan-1-amine is often discussed alongside topics like neurotransmitter modulation and central nervous system (CNS) drug development. These areas are of high interest due to the increasing prevalence of neurological disorders and the need for innovative therapeutic agents. Additionally, the compound's potential role in enzyme inhibition or receptor binding has sparked curiosity among researchers, as evidenced by frequent searches in academic databases and AI-driven platforms.

From a synthetic chemistry perspective, the preparation of 2-(2,6-dimethoxyphenyl)-2-methoxypropan-1-amine involves multi-step organic reactions, often starting from 2,6-dimethoxybenzaldehyde or related precursors. The optimization of its synthesis is a topic of ongoing research, with a focus on improving yield and purity. This aligns with broader industry trends toward green chemistry and sustainable synthesis, which prioritize environmentally friendly methods and reduced waste generation.

The compound's physicochemical properties, such as its melting point, boiling point, and solubility profile, are critical for its practical applications. These characteristics are frequently queried in search engines by professionals seeking to incorporate the compound into experimental protocols. Furthermore, its stability under various conditions (e.g., pH, temperature) is a common subject of discussion in forums and research publications.

In summary, 2-(2,6-dimethoxyphenyl)-2-methoxypropan-1-amine (CAS No. 2109661-69-8) represents a promising area of study in modern chemistry and pharmacology. Its structural features and potential biological activities make it a valuable subject for further investigation, particularly in the development of new therapeutic agents. As research continues, this compound may play a pivotal role in addressing some of the most pressing challenges in drug discovery and biomedical science.